Cas no 1705951-67-2 (N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide
• CAS No: 1705951-67-2
• MF: C₁₇H₁₂N₄O₃S
• MW: 352.367181777954
• CID: 5366028
• Update Time: 2025-05-30

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1,2-oxazole-5-carboxamide
• N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H12N4O3S/c22-17(13-7-8-18-23-13)19-12-5-2-1-4-11(12)10-15-20-16(21-24-15)14-6-3-9-25-14/h1-9H,10H2,(H,19,22)
• InChI Key： ONCPJOGGGSDUAI-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=CC=C2CC2ON=C(C3SC=CC=3)N=2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide

Research Brief on N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide (CAS: 1705951-67-2)

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide (CAS: 1705951-67-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic scaffold combining thiophene, oxadiazole, and oxazole moieties, has shown promising potential in targeting specific biological pathways relevant to various diseases. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, making it a subject of intense research interest.

The compound's structural complexity and multifunctional design suggest its potential as a modulator of key protein-protein interactions or enzymatic activities. Preliminary research indicates that it may exhibit activity against inflammatory and oncogenic targets, although the exact mechanisms remain under investigation. The presence of the thiophene and oxadiazole rings is thought to contribute to its binding affinity and selectivity, while the oxazole carboxamide moiety may enhance its pharmacokinetic properties. These features make it a compelling candidate for further drug development.

Recent publications have highlighted the synthetic routes to N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide, with emphasis on optimizing yield and purity. One study reported a multi-step synthesis starting from 2-aminobenzyl alcohol, involving sequential reactions to introduce the oxadiazole and oxazole components. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity. These synthetic efforts are crucial for ensuring the compound's availability for further biological testing.

In vitro studies have demonstrated the compound's efficacy in modulating specific cellular pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory responses, with IC50 values in the low micromolar range. Additionally, preliminary data suggest that it may interfere with the proliferation of cancer cell lines, particularly those dependent on pathways regulated by the targeted kinases. These findings underscore the compound's potential as a lead molecule for developing new therapeutics in oncology and immunology.

Despite these promising results, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent work has begun to explore derivatives of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide to improve its drug-like properties while maintaining its biological activity.

In conclusion, N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-1,2-oxazole-5-carboxamide represents a promising chemical entity with significant potential in drug discovery. Ongoing research aims to elucidate its precise mechanisms of action, optimize its pharmacological profile, and evaluate its therapeutic utility in relevant disease models. The compound's unique structure and preliminary biological data make it a valuable addition to the toolkit of researchers exploring new treatments for inflammatory diseases and cancer.